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Compound of Interest

Compound Name: Fostriecin

CAS No.: 87810-56-8; 87860-39-7

Cat. No.: B15560244

Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Fostriecin, a potent antitumor antibiotic.[1][2] Adherence to these procedures is

critical for ensuring laboratory safety, preventing environmental contamination, and maintaining

regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals who may handle this compound. By implementing these best

practices, laboratories can mitigate risks associated with cytotoxic waste and foster a culture of

safety and environmental responsibility.

Fostriecin is a potent inhibitor of protein phosphatase 2A (PP2A) and 4 (PP4) and was initially

identified as an antitumor antibiotic.[1][3] Although one supplier suggests that a safety data

sheet is not required under certain regulations as it may not be classified as a hazardous

substance, its potent biological and cytotoxic activities necessitate handling it with care, similar

to other cytotoxic compounds.[4][5][6] Therefore, all materials contaminated with Fostriecin
should be treated as hazardous and cytotoxic waste.

Fostriecin Quantitative Data
For easy reference, the following table summarizes key quantitative data for Fostriecin.
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Property Value Source

Molecular Weight 452.37 g/mol

Molecular Formula C₁₉H₂₆O₉PNa

Purity
≥85% to >98% (varies by

supplier)
[3][7]

IC₅₀ for PP2A 1.5 - 3.2 nM [3]

IC₅₀ for PP4 3 nM [3]

IC₅₀ for Topoisomerase II 40 µM [3]

IC₅₀ for PP1 131 µM [3]

Solubility Soluble in water up to 100 mM [7]

Storage Temperature -20°C (desiccate) [7]

Experimental Protocols: Decontamination and
Disposal
While specific chemical inactivation protocols for Fostriecin are not readily available, the

following general procedures for cytotoxic drug handling and disposal should be strictly

followed.

1. Personal Protective Equipment (PPE): Before handling Fostriecin or its waste, all personnel

must wear appropriate PPE, including:

A disposable, back-closing, long-sleeved gown.

Two pairs of chemotherapy-tested gloves.

Eye protection (safety glasses or goggles).

A respirator (e.g., N95) when handling the powder form to avoid aerosol inhalation.

2. Waste Segregation and Collection:
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Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated,

puncture-proof, and clearly labeled "Cytotoxic Sharps" container.[4][8]

Solid Waste: Unused Fostriecin powder, contaminated PPE (gloves, gowns, etc.), and lab

consumables (e.g., pipette tips, tubes) must be collected in a designated, leak-proof, and

clearly labeled "Cytotoxic Waste" container.[4][5] These containers are often color-coded,

typically purple or yellow with a purple lid.[5]

Liquid Waste: All aqueous solutions containing Fostriecin must be collected in a designated,

leak-proof, and clearly labeled "Cytotoxic Liquid Waste" container. Do not pour Fostriecin
solutions down the drain.

3. Decontamination of Surfaces and Equipment:

In case of a spill or for routine cleaning of contaminated surfaces and non-disposable

equipment:

Prepare a fresh decontamination solution. A 1% sodium hypochlorite solution (10,000 ppm

available chlorine) or 0.5% peracetic acid solution can be used for general cytotoxic

decontamination.[9]

Liberally apply the solution to the contaminated area and allow a contact time of at least 30

minutes.[9]

Wipe the area with absorbent pads, moving from the outer edge of the spill inwards.

Rinse the surface with sterile water or 70% ethanol to remove any residual decontaminating

agent.[9]

Dispose of all cleaning materials as solid cytotoxic waste.[9]

4. Final Disposal:

All segregated Fostriecin waste (sharps, solid, and liquid) must be disposed of through the

institution's environmental health and safety (EHS) department or a licensed hazardous

waste contractor.
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The primary method for the final disposal of cytotoxic waste is high-temperature incineration.

[5] Chemical neutralization may also be an option in some cases.[4]

Fostriecin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Fostriecin waste.
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Fostriecin Disposal Workflow
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Caption: Decision workflow for the proper disposal of Fostriecin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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